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Compound of Interest

Compound Name: 6-Bromo-2,3-dichloroanisole

CAS No.: 174913-23-6

Cat. No.: B1514480

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, detailing the core chemical properties, synthesis, and

reactivity of 6-Bromo-2,3-dichloroanisole. The information presented herein is curated to

provide both foundational knowledge and practical insights, ensuring scientific integrity and

applicability in a laboratory setting.

Introduction and Overview
6-Bromo-2,3-dichloroanisole is a halogenated aromatic compound that serves as a versatile

building block in organic synthesis. Its trifunctional nature, featuring bromo, chloro, and

methoxy substituents on a benzene ring, allows for a diverse range of chemical

transformations. This unique substitution pattern makes it a valuable intermediate in the

synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials

science. Understanding its chemical behavior is paramount for its effective utilization in

designing novel compounds.
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The fundamental physicochemical properties of 6-Bromo-2,3-dichloroanisole are

summarized in the table below. These parameters are critical for predicting its behavior in

various solvents and reaction conditions, as well as for its purification and storage.

Property Value Source

CAS Number 174913-23-6 [1]

Molecular Formula C₇H₅BrCl₂O [1]

Molecular Weight 255.93 g/mol [1]

IUPAC Name
1-bromo-3,4-dichloro-2-

methoxybenzene
[1]

SMILES COC1=C(Cl)C(Cl)=CC=C1Br [1]

Appearance
Not specified, likely a solid or

liquid

Storage Store at 0-8 °C [1]

Note: Experimental values for properties like melting and boiling points are not readily available

in the searched literature and would typically be determined empirically.

Spectroscopic Profile
Spectroscopic analysis is essential for the unambiguous identification and characterization of

6-Bromo-2,3-dichloroanisole. While specific spectra for this exact compound are not publicly

available, a predictive analysis based on its structure and data from analogous compounds

provides a reliable spectroscopic profile.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show two signals in the aromatic region, corresponding to the two protons on the benzene ring.

The proton ortho to the bromine atom and meta to the methoxy group will likely appear as a

doublet, while the other proton will also be a doublet. The methoxy group (-OCH₃) will present

as a sharp singlet, typically in the range of 3.8-4.0 ppm.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display seven

distinct signals, one for each carbon atom in the molecule. The carbon atom attached to the

methoxy group will be found in the downfield region characteristic of oxygenated aromatic

carbons. The carbons bonded to the chlorine and bromine atoms will also exhibit characteristic

shifts.

IR (Infrared) Spectroscopy: The IR spectrum will feature characteristic absorption bands. Key

expected peaks include C-H stretching for the aromatic ring and the methyl group, C=C

stretching for the aromatic ring, and C-O stretching for the anisole ether linkage. The C-Cl and

C-Br stretching vibrations will be observed in the fingerprint region.

MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M⁺)

corresponding to the molecular weight of 255.93 g/mol . Due to the isotopic distribution of

bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl), the molecular ion peak will appear as a

characteristic cluster of peaks.

Synthesis and Reactivity
Synthesis: While a specific, documented synthesis for 6-Bromo-2,3-dichloroanisole was not

found in the initial search, a plausible synthetic route can be inferred from standard organic

chemistry principles. A common approach would involve the bromination of 2,3-dichloroanisole.

The directing effects of the methoxy and chloro groups would guide the position of bromination.

The methoxy group is an ortho-, para-director, while the chloro groups are ortho-, para-directing

deactivators. The interplay of these directing effects would determine the final substitution

pattern.

A general workflow for such a synthesis is outlined below:

Caption: A generalized workflow for the synthesis of 6-Bromo-2,3-dichloroanisole.

Reactivity: The reactivity of 6-Bromo-2,3-dichloroanisole is dictated by its functional groups.

The bromine atom is susceptible to various cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), allowing for the formation of new carbon-carbon or carbon-heteroatom bonds.

The chlorine atoms are generally less reactive in such coupling reactions but can undergo

nucleophilic aromatic substitution under harsh conditions. The methoxy group can be cleaved

to reveal a phenol, providing another site for functionalization.
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Caption: Key reaction pathways for 6-Bromo-2,3-dichloroanisole.

Applications in Research and Development
As a halogenated building block, 6-Bromo-2,3-dichloroanisole is a valuable starting material

for the synthesis of more complex molecules. In drug discovery, it can be used to introduce a

substituted phenyl ring into a lead compound, potentially modifying its pharmacological

properties such as potency, selectivity, and metabolic stability. The presence of multiple

halogen atoms can also influence the lipophilicity and binding interactions of the final molecule.

In materials science, it can be a precursor for the synthesis of polymers, liquid crystals, and

other functional materials.

Safety and Handling
Hazard Identification: Based on data for analogous compounds, 6-Bromo-2,3-dichloroanisole
is expected to be harmful if swallowed and may cause eye and skin irritation.[1]

GHS Hazard Statements (Predicted):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P317: IF SWALLOWED: Get medical help.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Handling and Storage:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[5] The recommended storage temperature is 0-8 °C.[1]

Keep container tightly closed.

First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[6]

Skin Contact: Wash off with soap and plenty of water.[6]

Eye Contact: Flush eyes with water as a precaution.[6]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[6]

In all cases of exposure, seek medical attention if symptoms persist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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